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Compound of Interest

Compound Name: Chlorotrihexylsilane

Cat. No.: B1346633

Technical Guide on Chlorotrihexylsilane: Safety
and Handling

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information and general
handling precautions for Chlorotrihexylsilane. It is intended as a guide and should not replace
a comprehensive Safety Data Sheet (SDS) provided by the supplier. Users should always
consult the original SDS before handling this chemical and ensure that a thorough risk
assessment is conducted.

Introduction

Chlorotrihexylsilane ([CH3(CHz)s]3SiCl), CAS Number 3634-67-1, is a organosilicon
compound containing three hexyl chains attached to a silicon atom, along with a reactive
chlorine atom. Its chemical structure suggests it is a moisture-sensitive and corrosive material,
which necessitates stringent safety protocols during handling, storage, and disposal. This guide
synthesizes available data to provide a technical overview of its safety profile and
recommended handling procedures.

Hazard Identification and Classification

Chlorotrihexylsilane is classified as a hazardous chemical. The primary hazards are
associated with its corrosivity. Based on available information, the GHS classification is as
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follows:

Table 1: GHS Classification for Chlorotrihexylsilane

Hazard Class Hazard Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B

burns and eye damage.
Serious Eye Damage/Eye 1 H314: Causes severe skin
Irritation burns and eye damage.

Data sourced from supplier information.

The following diagram illustrates the GHS pictograms associated with these hazards.

GHS Pictograms

SHSO05: Corrosio

Click to download full resolution via product page
Caption: GHS pictogram for corrosive hazards.

Physical and Chemical Properties

Detailed quantitative physical and chemical property data for Chlorotrihexylsilane is not
readily available in the public domain. The following table summarizes the available information

and indicates where data is lacking.

Table 2: Physical and Chemical Properties of Chlorotrihexylsilane
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Property Value

Molecular Formula C1sH39CISi

Molecular Weight 319.04 g/mol

Appearance Data not available

Odor Data not available

Boiling Point Data not available

Melting Point Data not available

Flash Point 113 °C (235.4 °F) - closed cup
Density Data not available

Vapor Pressure

Data not available

Solubility in Water

Reacts

Auto-ignition Temperature

Data not available

Handling and Storage Precautions

Due to its corrosive and water-reactive nature, strict precautions must be followed when

handling and storing Chlorotrihexylsilane.

Engineering Controls

o Work with Chlorotrihexylsilane should be conducted in a well-ventilated chemical fume

hood.

o Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment regimen is mandatory. The following diagram
outlines the recommended PPE.
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Recommended Personal Protective Equipment (PPE)

Hand Protection Body Protection

Chemical safety goggles and a face shield.

Chemical-resistant gloves (e.g., nitrle or neaprene). ‘ ‘ Lab coat, chemical-resistant apron, and closed-toe shoes.

‘ Use a NIOSH-approved respirator with appropriate cartrdges if working outside a fume hood o if vapors are not effectively contained.

Click to download full resolution via product page

Caption: Recommended PPE for handling Chlorotrihexylsilane.

Safe Handling Practices

Avoid contact with skin, eyes, and clothing.

¢ Do not breathe vapors or mists.

o Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with moisture.

o Keep away from water and other incompatible materials.

o Use only spark-proof tools and explosion-proof equipment if there is a risk of flammable
vapor accumulation.

Wash hands thoroughly after handling.

Storage Conditions

» Store in a tightly closed container in a cool, dry, and well-ventilated area.
+ Keep away from sources of ignition.

» Store separately from incompatible materials such as water, alcohols, acids, bases, and
oxidizing agents.
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Emergency Procedures

Table 3: First Aid Measures

Exposure Route

First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Do NOT use water, as Chlorotrihexylsilane reacts with water.

e Specific Hazards: Upon combustion, it may produce toxic and corrosive fumes, including

hydrogen chloride and silicon oxides. Containers may explode when heated.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
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» Personal Precautions: Evacuate personnel from the area. Wear appropriate personal
protective equipment (see Section 4.2). Ensure adequate ventilation. Remove all sources of
ignition.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Absorb the spill with a dry, inert material (e.g., sand, vermiculite).
Collect the absorbed material into a suitable, labeled container for disposal. Do not use
water to clean up spills.

Toxicology

Detailed toxicological data for Chlorotrihexylsilane is not readily available. However, due to its
corrosive nature, it is expected to cause severe damage to tissues upon contact. Inhalation of
vapors can cause severe respiratory irritation. Ingestion is likely to cause severe burns to the
gastrointestinal tract.

Experimental Protocols

No specific experimental protocols for the use of Chlorotrihexylsilane were identified in the
conducted search. As a general guideline for reactions involving chlorosilanes, all
manipulations should be carried out under strictly anhydrous and inert conditions. Reactions
are typically performed in oven-dried glassware under a nitrogen or argon atmosphere.
Solvents should be anhydrous. The addition of the chlorosilane should be done slowly and at a
controlled temperature, as the reaction may be exothermic. Quenching of the reaction should
be performed carefully, as the unreacted chlorosilane will react violently with water or protic
solvents.

Disposal Considerations

Dispose of waste chemical in accordance with all local, state, and federal regulations. It is
recommended to use a licensed professional waste disposal service to dispose of this material.
Do not dispose of down the drain.

Conclusion
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Chlorotrihexylsilane is a hazardous chemical that requires careful handling and storage. The
primary hazards are its corrosivity and reactivity with water. All personnel handling this
substance must be thoroughly trained in its hazards and the necessary safety precautions.
Adherence to the guidelines outlined in this document and the supplier's SDS is crucial for
ensuring a safe working environment. Further research is needed to fully characterize the
physical, chemical, and toxicological properties of this compound.

 To cite this document: BenchChem. [Chlorotrihexylsilane safety data sheet and handling
precautions.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346633#chlorotrihexylsilane-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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